Cas no 128164-72-7 (Pyridine,3-(1,2,4-oxadiazol-5-yl)-)

Pyridine,3-(1,2,4-oxadiazol-5-yl)- is a heterocyclic compound featuring a pyridine core substituted with a 1,2,4-oxadiazole moiety at the 3-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The oxadiazole ring enhances metabolic stability and binding affinity, while the pyridine scaffold offers versatility in coordination chemistry and catalysis. Its rigid, planar geometry facilitates interactions with biological targets, particularly in kinase and receptor modulation. The compound’s synthetic accessibility and functional group compatibility further support its use as a building block in medicinal chemistry and material science applications.

Pyridine,3-(1,2,4-oxadiazol-5-yl)- structure

128164-72-7 structure

Product Name:Pyridine,3-(1,2,4-oxadiazol-5-yl)-

CAS No:128164-72-7

MF:C₇H₅N₃O

MW:147.134100675583

CID:103029

PubChem ID:14763501

Update Time:2025-06-11

Pyridine,3-(1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

- Pyridine,3-(1,2,4-oxadiazol-5-yl)-
- Pyridine,3-(1,2,4-oxadiazol-5-yl)-(9CI)
- 5-(Pyridin-3-yl)-1,2,4-oxadiazole
- CHEMBL2268706
- 128164-72-7
- 5-pyridin-3-yl-1,2,4-oxadiazole
- SCHEMBL255920
- Inchi： 1S/C7H5N3O/c1-2-6(4-8-3-1)7-9-5-10-11-7/h1-5H
- InChI Key： WPSIEWINXDEPSV-UHFFFAOYSA-N
- SMILES： O1C(C2C=NC=CC=2)=NC=N1

Computed Properties

Exact Mass: 147.043261791g/mol
Monoisotopic Mass: 147.043261791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 51.8Å²

Pyridine,3-(1,2,4-oxadiazol-5-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM492520-1g	5-(Pyridin-3-yl)-1,2,4-oxadiazole	128164-72-7	97%	1g	$1564	2024-08-02

Pyridine,3-(1,2,4-oxadiazol-5-yl)- Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

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5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

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